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Introduction

Rusalatide Acetate, also known as TP508 or Chrysalin®, is a synthetic 23-amino-acid peptide
that represents a portion of the receptor-binding domain of human thrombin.[1] It has been
investigated for its potential to accelerate the healing of various tissue injuries, including
cutaneous wounds.[1][2] Preclinical studies have demonstrated that Rusalatide Acetate can
enhance the repair of both dermal and musculoskeletal tissues.[3] Its mechanism of action
involves stimulating a cascade of cellular and molecular events crucial for wound healing, most
notably by promoting angiogenesis and revascularization.[3] This document provides detailed
application notes and protocols for utilizing Rusalatide Acetate in common animal models of
wound healing.

Mechanism of Action

Rusalatide Acetate is thought to mimic the non-proteolytic actions of thrombin by binding to
specific cell surface receptors. This interaction initiates a signaling cascade that upregulates
the expression of genes involved in inflammation, cell migration (chemotaxis), cell proliferation,
and the formation of new blood vessels (angiogenesis). A key aspect of its efficacy is the
significant increase in neovascularization observed in treated wounds, leading to improved
blood supply and tissue regeneration. The peptide has been shown to have a direct angiogenic
effect, promoting the growth of new blood vessels.
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Signaling Pathway for Rusalatide Acetate in Wound Healing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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